N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-4-methoxybenzenesulfonamide
Description
N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-4-methoxybenzenesulfonamide, also known as EPPS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. EPPS is a sulfonamide derivative that is widely used in biochemical and physiological studies.
Scientific Research Applications
Pharmacological Implications and Biochemical Research
Compounds with sulfonamide groups, like the one , often exhibit significant biological activity, contributing to the development of new drugs and therapies. Sulfonamides play crucial roles in various pharmacological agents due to their ability to inhibit enzymes and interact with proteins. For instance, sulfonamide-based compounds have been explored for their potential in treating diseases, acting as carbonic anhydrase inhibitors, and serving as diuretics, among other uses (Soni, Taylor, Greenberg, & Burdock, 2002). Additionally, the study and development of novel cyclic compounds containing aminobenzenesulfonamide highlight the chemical versatility and pharmaceutical relevance of sulfonamide derivatives (Kaneda, 2020).
Chemical Synthesis and Material Science
In the realm of chemical synthesis and material science, the structural elements present in N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-4-methoxybenzenesulfonamide suggest its potential utility in the synthesis of complex organic molecules. The compound's structure, featuring both ethoxy and methoxy phenyl groups, could be instrumental in the development of novel organic materials, including polymers and small molecule therapeutics. The research on xylan derivatives, for instance, showcases the innovative approach to synthesizing biopolymer ethers and esters with specific properties, indicating how complex organic compounds might be utilized to create materials with unique characteristics (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).
Environmental and Analytical Chemistry
The analytical and environmental implications of compounds like N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-4-methoxybenzenesulfonamide are also noteworthy. Such compounds can serve as analytical standards or reagents in the detection and quantification of environmental pollutants, given their specific chemical interactions and properties. For example, the use of analytical methods in determining antioxidant activity underlines the importance of precise chemical assays in both environmental and biological contexts (Munteanu & Apetrei, 2021).
properties
IUPAC Name |
N-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]-4-methoxybenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c1-3-27-18-6-4-16(5-7-18)22-14-15(12-20(22)23)13-21-28(24,25)19-10-8-17(26-2)9-11-19/h4-11,15,21H,3,12-14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMFBTGVZWVUNFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=CC=C(C=C3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-4-methoxybenzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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